Cas no 1804268-70-9 (Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate
• CAS No: 1804268-70-9
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4795807
• Update Time: 2025-10-28

Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)9-4-2-3-8(7-14)11(9)10(15)5-6-13/h2-4H,5-7H2,1H3
• InChI Key： AWVUINGPJIQSPO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate

Research Briefing on Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate (CAS: 1804268-70-9)

Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate (CAS: 1804268-70-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biochemical pathways.

The compound's structural features, including the presence of bromomethyl and bromopropanoyl groups, make it a valuable building block for the construction of complex molecular architectures. Researchers have utilized Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate in the synthesis of small-molecule inhibitors, prodrugs, and other pharmacologically relevant compounds. Its reactivity and functional group compatibility have been extensively studied, with recent publications highlighting its role in facilitating efficient and selective chemical transformations.

One of the key areas of investigation has been the compound's utility in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate exhibited potent inhibitory activity against certain cancer cell lines. The study employed a combination of computational modeling and experimental validation to identify the most promising candidates for further preclinical evaluation. These findings underscore the compound's potential as a scaffold for designing targeted therapies.

In addition to its applications in oncology, Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate has been explored in the context of infectious disease research. A recent preprint article (2024) described its use in the synthesis of novel antimicrobial agents with activity against drug-resistant bacterial strains. The researchers utilized the compound's brominated moieties to introduce structural diversity, leading to the identification of several lead compounds with improved pharmacokinetic properties.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification of Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate. A 2023 patent application disclosed an improved synthetic route that enhances yield and reduces the formation of byproducts. This development is particularly relevant for scaling up production to meet the demands of pharmaceutical research and development.

Looking ahead, the versatility of Methyl 3-(bromomethyl)-2-(3-bromopropanoyl)benzoate continues to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a precursor for radiopharmaceuticals. The compound's unique chemical properties position it as a valuable tool in the medicinal chemist's toolkit, with ongoing studies expected to uncover additional applications in the coming years.